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Compound of Interest

Compound Name: 2-Chlorobenzoic Acid-13C7

Cat. No.: B12412596

This guide provides critical safety and logistical information for handling 2-Chlorobenzoic
Acid-13C7 in a laboratory environment. Adherence to these procedures is essential for
personnel safety and regulatory compliance.

Hazard Identification and Safety Data Summary

2-Chlorobenzoic Acid-13C7 is harmful if swallowed, causes skin irritation, and poses a risk of
serious eye damage.[1] It is also harmful to aquatic life. The following table summarizes key
guantitative safety data.
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Hazard GHS . Hazard Toxicological

. . Signal Word
Classification Pictogram Statement Data
Acute Toxicity E, ) H302: Harmful if LD50 Oral - Rat:

lraalt text Warning

(Oral) swallowed 501 mg/kg[1][2]
Skin o

] o By ] H315: Causes [rritating to
Corrosion/Irritatio  leaalt text Warning S )

skin irritation skin[1][3]

n
Serious Eye H318: Causes Risk of serious
Damage/Eye wialt text Danger serious eye damage to
Irritation damage eyes[1]

Hazardous to the
Aquatic

Environment

None

No Signal Word

H402: Harmful to

aquatic life

EC50 - Daphnia
magna (Water
flea): > 100 mg/l

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Chlorobenzoic

Acid-13C7 to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards.[4] A face shield
may be required for splash

hazards.

Protects against dust particles
and splashes that can cause

serious eye damage.[5]

Skin Protection

Wear a lab coat. Chemical-
resistant gloves (e.g., Butyl
rubber, Nitrile rubber) must be

worn.[4]

Prevents skin irritation from

direct contact.[3]

Respiratory Protection

A NIOSH/MSHA approved
respirator is required if dust is
generated or if working in an
area with insufficient
ventilation.[2][4]

Protects against inhalation of

harmful dust particles.

Hand Protection

Handle with gloves that have
been inspected prior to use.
Dispose of contaminated
gloves after use in accordance
with applicable laws and good

laboratory practices.[4]

Ensures barrier integrity and

prevents cross-contamination.

Operational and Disposal Plans
Safe Handling Protocol

This protocol outlines the step-by-step procedure for the safe handling of 2-Chlorobenzoic

Acid-13C7.

1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[5]
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid dust formation.[2][3]
Don all required personal protective equipment (PPE) as specified in the table above.

. Handling:

Avoid contact with skin and eyes.[2][6]

Do not breathe in dust.[2][6]

Avoid ingestion and inhalation.[4]

Keep the container tightly closed when not in use.[2][6]

Ground all equipment containing the material to prevent static discharge.[2]

. Storage:

Store in a dry, cool, and well-ventilated place.[2][6]
Keep the container tightly closed.[2][6]
Store away from strong oxidizing agents and strong bases.[5]

Spill and Emergency Procedures

1.

Small Spills (Solid):

Use appropriate tools to carefully scoop the spilled solid into a designated and labeled waste
disposal container.[2]

Avoid generating dust during cleanup.

Clean the affected area by spreading water on the contaminated surface and dispose of the
cleaning materials according to local and regional authority requirements.[2]

. Large Spills:

Evacuate the area.

Use a shovel to place the material into a convenient waste disposal container.[2]

Finish cleaning by spreading water on the contaminated surface and allow it to be evacuated
through the sanitary system if local regulations permit.[2]

. First Aid:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.
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« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

« If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.[6]

Disposal Plan

e Dispose of the contents and the container at an approved waste disposal plant.[4]
» Do not allow the chemical to enter drains as it is harmful to aquatic life.[4]
o Leave the chemical in its original container and do not mix it with other waste.

» Handle uncleaned containers in the same manner as the product itself.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Chlorobenzoic
Acid-13C7.
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After Use

Storage

Safe Handling Workflow for 2-Chlorobenzoic Acid-13C7

Preparation
- Check safety equipment
- Work in ventilated area
- Don PPE

Y

Handling

- Avoid contact and inhalation [«

- Keep container closed

Exposure Occurs

- Tightly closed container

Properly Stored

End of Process

Caption: Logical workflow for handling 2-Chlorobenzoic Acid-13C7.
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First Aid

- Follow SDS instructions
- Seek medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Chlorobenzoic Acid-13C7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412596#personal-protective-equipment-for-
handling-2-chlorobenzoic-acid-13c7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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